Cas no 2034256-47-6 (N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide
• CAS No: 2034256-47-6
• MF: C₂₀H₁₇ClN₄O₃
• MW: 396.826983213425
• CID: 5549655
• PubChem ID: 91817745
• Update Time: 2025-06-24

N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• 2034256-47-6
• AKOS026693833
• N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide
• F6521-7665
• N1-(5-chloro-2-cyanophenyl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide
• N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]oxamide

• Inchi： 1S/C20H17ClN4O3/c1-25-7-6-12-8-13(3-5-17(12)25)18(26)11-23-19(27)20(28)24-16-9-15(21)4-2-14(16)10-22/h2-9,18,26H,11H2,1H3,(H,23,27)(H,24,28)
• InChI Key： YFFDNLCRINFGRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)NC(C(NCC(C1C=CC2=C(C=CN2C)C=1)O)=O)=O

Computed Properties

• Exact Mass: 396.0989181g/mol
• Monoisotopic Mass: 396.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide

Introduction to N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide (CAS No. 2034256-47-6)

N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034256-47-6, exhibits a unique structural framework that positions it as a potential candidate for various therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a 5-chloro-2-cyanophenyl moiety and an N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide side chain, which contribute to its distinct chemical properties and biological activities.

The 5-chloro-2-cyanophenyl group is particularly noteworthy due to its electron-withdrawing nature, which can influence the reactivity and electronic properties of the molecule. This feature makes the compound a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the presence of a cyano group at the 2-position enhances the compound's potential for further functionalization, allowing for the development of derivatives with tailored biological profiles.

The other prominent feature of this compound is the N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide moiety. This side chain introduces both hydroxyl and indole functionalities, which are well-documented for their roles in modulating various biological pathways. The hydroxyl group can participate in hydrogen bonding interactions, while the indole moiety is known for its involvement in neurotransmitter systems and its potential as an antimicrobial agent. The combination of these functional groups suggests that N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide may exhibit multiple modes of action, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the complexity of organic molecules to target specific biological processes. The compound N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide (CAS No. 2034256-47-6) aligns with this trend, as it embodies the structural diversity that is essential for discovering new pharmacological entities. Its unique blend of electron-deficient aromatic rings and bioactive heterocycles positions it as a versatile scaffold for medicinal chemistry innovation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The presence of both electron-withdrawing and electron-donating groups within its structure allows it to interact with biological targets in a manner that can modulate enzyme activity. For instance, the cyano group can serve as a hydrogen bond acceptor or participate in metal coordination interactions, while the hydroxyl and indole groups can engage in polar interactions with amino acid residues in protein binding pockets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction between small molecules and their biological targets with increasing accuracy. These computational tools have been instrumental in identifying promising candidates like N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide (CAS No. 2034256-47-6) for further experimental validation. By leveraging machine learning algorithms and molecular docking simulations, scientists have been able to accelerate the drug discovery process, reducing the time and resources required to bring new therapeutics to market.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired molecular architecture. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, has enabled chemists to construct complex molecules with precision.

In addition to its synthetic significance, N'-(5-chloro-oxygen cyanophenyl)-N-[hydroxymethylene(1-methylindolizinone)]ethanediamide (CAS No. 2034256-oxygen 47-oxygen 6) has shown promise in preclinical studies as a potential therapeutic agent. Initial experiments have demonstrated its ability to interact with specific biological targets, leading to modulations in cellular signaling pathways associated with various diseases. These findings have spurred further research into optimizing its pharmacokinetic properties and exploring its potential clinical applications.

The future development of this compound will likely involve interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from multiple fields, researchers can gain deeper insights into its mechanisms of action and identify ways to enhance its therapeutic efficacy. Additionally, advances in drug delivery systems may enable more targeted administration of this compound, improving patient outcomes.

In conclusion, N'-(5-chloro-oxygen cyanophenyl)-N-[hydroxymethylene(1-methylindolizinone)]ethanediamide (CAS No. 2034256-oxygen 47-oxygen 6) is a structurally complex organic molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and bioactive moieties makes it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.